Cas no 1875269-97-8 ((4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine)

• Product Name: (4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine
• CAS No: 1875269-97-8
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 6546783
• PubChem ID: 165524345
• Update Time: 2025-06-08

(4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine
• [(4-chloro-3-methylphenyl)methyl](pent-4-yn-1-yl)amine
• EN300-1283437
• 1875269-97-8

• Inchi： 1S/C13H16ClN/c1-3-4-5-8-15-10-12-6-7-13(14)11(2)9-12/h1,6-7,9,15H,4-5,8,10H2,2H3
• InChI Key： XWAOAUSRRKBKBT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCCCC#C

Computed Properties

• Exact Mass: 221.0971272g/mol
• Monoisotopic Mass: 221.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on (4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine

Introduction to (4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine and Its Applications in Modern Chemical Biology

(4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine, CAS no. 1875269-97-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a chloro-substituted aromatic ring and an amine group linked to a pent-4-ynyl moiety, exhibits promising characteristics for various biochemical applications.

The molecular structure of (4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine consists of a benzene ring substituted with a chlorine atom at the 4-position and a methyl group at the 3-position. This aromatic core is further functionalized with an amine group (-NH2) connected to a terminal alkyne group (pent-4-yne). Such structural features make it a versatile building block for the synthesis of more complex molecules, including potential pharmacophores in drug development.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The presence of both the chloro and methyl substituents on the aromatic ring enhances the compound's lipophilicity, making it more likely to cross biological membranes. This property is particularly valuable in drug design, where membrane permeability is often a critical factor in determining bioavailability.

The pent-4-yne moiety in (4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine adds another layer of functionality, allowing for further chemical modifications through reactions such as Sonogashira coupling. This reactivity has been exploited in various synthetic pathways to create more intricate molecular architectures. The alkyne group can also serve as a handle for conjugation with other biomolecules, such as peptides or nucleic acids, opening up possibilities for applications in biopharmaceuticals.

Recent research has highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in creating novel ligands for enzyme inhibition. The combination of electronic and steric effects from the chloro and methyl substituents can fine-tune the binding affinity of the resulting compounds to their target proteins. This has led to the exploration of (4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine-derived molecules as candidates for treating various diseases, including neurological disorders and inflammatory conditions.

Moreover, the unique photophysical properties of this compound have been investigated in the context of photodynamic therapy (PDT). The presence of an alkyne group can influence the absorption and emission spectra of the molecule, making it suitable for light-induced reactions that generate reactive oxygen species (ROS). These species can selectively target diseased cells, offering a non-invasive treatment modality. Preliminary studies have shown promising results in using derivatives of (4-chloro-3-methylphenyl)methyl(pent-4-yn-1-yl)amine for killing cancer cells while sparing healthy tissue.

The synthesis of (4-chloro-3-methylphenyl)methyl(pent-4-ylnl)amine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include halogenation of the aromatic ring, formation of the amine linkage, and introduction of the pent-4-yne moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and commercial applications.

In conclusion, (4-chloro-3-methylphenyl)methyl(pent-ylnl)amine (CAS no. 1875269 -97 -8) is a versatile compound with significant potential in chemical biology and drug development. Its unique structural features and reactivity make it a valuable tool for creating novel bioactive molecules with applications ranging from enzyme inhibition to photodynamic therapy. As research continues to uncover new uses for this compound, its importance in advancing biomedical science is likely to grow.